Cas no 40317-63-3 (4-Carbomethoxyhomocubane)

• Product Name: 4-Carbomethoxyhomocubane
• CAS No: 40317-63-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 2632131
• PubChem ID: 142428
• Update Time: 2025-04-21

4-Carbomethoxyhomocubane Chemical and Physical Properties

Names and Identifiers

• 4-Carbomethoxyhomocubane
• 40317-63-3
• AKOS024321628
• methyl pentacyclo[4.3.0.0~2,5~.0~3,8~.0~4,7~]nonane-4-carboxylate
• DTXSID00960751
• methyl pentacyclo[4.3.0.02,5.03,8.04,7]nonane-4-carboxylate

• Inchi： 1S/C11H12O2/c1-13-10(12)11-7-4-2-3-5(7)9(11)6(3)8(4)11/h3-9H,2H2,1H3
• InChI Key： VZNFAXUDGDVVBT-UHFFFAOYSA-N
• SMILES： O(C)C(C12C3C4CC5C3C1C5C24)=O

Computed Properties

• Exact Mass: 176.083729621Da
• Monoisotopic Mass: 176.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų